Cas no 2308485-15-4 (3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2308485-15-4
• MF: C₃₂H₃₇N₃O₅
• MW: 543.653288602829
• CID: 6012698
• PubChem ID: 165567840
• Update Time: 2025-06-12

3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1581308
• 3-[benzyl(methyl)amino]-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• 2308485-15-4

• Inchi： 1S/C32H37N3O5/c1-3-11-23(18-30(36)34-29(31(37)38)20-35(2)19-22-12-5-4-6-13-22)33-32(39)40-21-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-10,12-17,23,28-29H,3,11,18-21H2,1-2H3,(H,33,39)(H,34,36)(H,37,38)/t23-,29?/m0/s1
• InChI Key： UOBAFQZRDGFAKL-QASNXKAYSA-N
• SMILES： O(C(N[C@H](CC(NC(C(=O)O)CN(C)CC1C=CC=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 543.27332129g/mol
• Monoisotopic Mass: 543.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Research Briefing on 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2308485-15-4)

In recent years, the compound 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2308485-15-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This peptide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems, enzyme inhibition, and targeted cancer therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the benzyl(methyl)amino moiety in its structure makes it a versatile intermediate in peptide synthesis and modification.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of peptide-based inhibitors targeting proteases involved in inflammatory diseases. The study demonstrated that the compound's structural complexity allows for precise modulation of enzyme-substrate interactions, thereby enhancing inhibitory efficacy. Furthermore, its stability under physiological conditions makes it a suitable candidate for in vivo applications.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in prodrug design. Researchers successfully conjugated 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid with anticancer agents, resulting in improved solubility and targeted delivery to tumor tissues. The study underscored the compound's ability to serve as a linker, facilitating the controlled release of active drugs while minimizing off-target effects.

In addition to its therapeutic applications, the compound has also been investigated for its role in chemical biology tools. A recent preprint on ChemRxiv detailed its use in the development of fluorescent probes for real-time monitoring of enzymatic activity. The Fmoc group in the compound was leveraged to introduce fluorophores, enabling high-sensitivity detection of protease activity in complex biological samples. This innovation opens new avenues for diagnostic applications and high-throughput screening of enzyme inhibitors.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Recent efforts by a consortium of academic and industrial researchers have focused on streamlining the synthesis using solid-phase peptide synthesis (SPPS) techniques, which have shown potential for improving yield and scalability.

In conclusion, 3-benzyl(methyl)amino-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2308485-15-4) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from therapeutic agent development to diagnostic tools, highlighting its versatility. Future research should aim to address synthetic challenges and expand its utility in novel therapeutic modalities. The ongoing studies and recent publications underscore the compound's potential to significantly impact the field, making it a subject of continued interest for researchers and industry professionals alike.